Ethyltributylphosphonium ethyl sulfate
Overview
Description
Ethyltributylphosphonium ethyl sulfate is a type of ionic liquid that has gained attention in the scientific community for its unique properties and potential applications. This chemical compound is made up of a phosphonium cation and a sulfate anion, and it is commonly used as a solvent and catalyst in various chemical reactions.
Mechanism of Action
The mechanism of action of ethyltributylphosphonium ethyl sulfate is not fully understood, but it is believed to involve the interaction of the phosphonium cation with the reactants in a chemical reaction. This interaction can lead to the formation of new chemical bonds and the acceleration of the reaction.
Biochemical and Physiological Effects:
While ethyltributylphosphonium ethyl sulfate has not been extensively studied for its biochemical or physiological effects, some studies have suggested that it may have potential as an antimicrobial agent. However, more research is needed to fully understand the effects of this compound on living organisms.
Advantages and Limitations for Lab Experiments
One of the major advantages of using ethyltributylphosphonium ethyl sulfate in lab experiments is its ability to act as both a solvent and a catalyst. This can simplify the experimental process and reduce the need for multiple reagents. However, the high cost of this compound may limit its use in some experiments.
Future Directions
There are many potential future directions for research on ethyltributylphosphonium ethyl sulfate. Some possible areas of focus include:
1. Developing new synthetic methods for this compound that are more efficient and cost-effective.
2. Studying the effects of ethyltributylphosphonium ethyl sulfate on living organisms to better understand its potential as an antimicrobial agent.
3. Exploring the use of this compound as a catalyst in new types of chemical reactions.
4. Investigating the potential applications of ethyltributylphosphonium ethyl sulfate in energy storage and conversion.
5. Examining the environmental impact of using this compound in various applications and developing strategies to minimize any negative effects.
Scientific Research Applications
Ethyltributylphosphonium ethyl sulfate has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research is in the field of catalysis, where this compound has been shown to be an effective catalyst for a wide range of chemical reactions.
properties
IUPAC Name |
ethyl sulfate;tributyl(ethyl)phosphanium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H32P.C2H6O4S/c1-5-9-12-15(8-4,13-10-6-2)14-11-7-3;1-2-6-7(3,4)5/h5-14H2,1-4H3;2H2,1H3,(H,3,4,5)/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJCUDXVZCDWPLC-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[P+](CC)(CCCC)CCCC.CCOS(=O)(=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H37O4PS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00722477 |
Source
|
| Record name | Tributyl(ethyl)phosphanium ethyl sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00722477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
356.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyltributylphosphonium ethyl sulfate | |
CAS RN |
654057-98-4 |
Source
|
| Record name | Tributyl(ethyl)phosphanium ethyl sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00722477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
